Cas no 399579-92-1 (3-2-(trifluoromethoxy)phenylprop-2-enoic acid)

• Product Name: 3-2-(trifluoromethoxy)phenylprop-2-enoic acid
• CAS No: 399579-92-1
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• MDL: MFCD06205273
• CID: 2855399
• PubChem ID: 16228029
• Update Time: 2025-06-29

3-2-(trifluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(trifluoromethoxy)phenylprop-2-enoic acid
• EN300-344067
• Z228584368
• EN300-35632
• ZQA57992
• trans-2-(Trifluoromethoxy)cinnamic acid
• (E)-3-[2-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 3-[2-(trifluoromethoxy)phenyl]prop-2-enoic acid
• RTCUAUKXVCMIBS-AATRIKPKSA-N
• 3-(2-Trifluoromethoxy-phenyl)-acrylic acid
• BL002687
• SCHEMBL1536410
• CS-0084340
• 3-(2-(Trifluoromethoxy)phenyl)acrylic acid
• 399580-48-4
• (2-(Trifluoromethoxy)phenyl)acrylic acid
• (E)-3-(2-(TRIFLUOROMETHOXY)PHENYL)ACRYLIC ACID
• (2E)-3-[2-(trifluoromethoxy)phenyl]prop-2-enoic acid
• AKOS000142734
• 2-(Trifluoromethoxy)cinnamic acid
• 879-323-1
• (E)-3-(2-(TRIFLUOROMETHOXY)PHENYL)ACRYLICACID
• 2-Propenoic acid, 3-[2-(trifluoromethoxy)phenyl]-, (2E)-
• D74498
• PS-7694
• 399579-92-1
• MFCD06205273
• (2E)-3-(2-(trifluoromethoxy)phenyl)prop-2-enoic acid

• MDL： MFCD06205273
• Inchi： 1S/C10H7F3O3/c11-10(12,13)16-8-4-2-1-3-7(8)5-6-9(14)15/h1-6H,(H,14,15)/b6-5+
• InChI Key： RTCUAUKXVCMIBS-AATRIKPKSA-N
• SMILES： FC(OC1C=CC=CC=1/C=C/C(=O)O)(F)F

Computed Properties

• Exact Mass: 232.03472857Da
• Monoisotopic Mass: 232.03472857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-2-(trifluoromethoxy)phenylprop-2-enoic acid

Introduction to 3-2-(trifluoromethoxy)phenylprop-2-enoic acid (CAS No. 399579-92-1)

3-2-(trifluoromethoxy)phenylprop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 399579-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propenoic acids, characterized by its enolic structure and a phenyl ring substituted with a trifluoromethoxy group. The presence of these functional groups imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethoxy group, a key structural feature of this compound, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into pharmacophores due to its electron-withdrawing effects, which can modulate the electronic properties of adjacent functional groups. Such modifications are critical in optimizing drug-like properties, including lipophilicity, solubility, and bioavailability. The phenylprop-2-enol backbone further contributes to the compound's potential as a building block for more complex molecular architectures.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds featuring trifluoromethoxy and propenoic acid moieties. These structural elements have been associated with various biological activities, including anti-inflammatory, antiviral, and anticancer effects. For instance, studies have demonstrated that trifluoromethoxylated aromatic compounds can exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Similarly, propenoic acids have shown promise in modulating lipid metabolism and oxidative stress-related diseases.

One of the most compelling aspects of 3-2-(trifluoromethoxy)phenylprop-2-enoic acid is its versatility as a synthetic intermediate. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological profiles. For example, modifications at the phenyl ring or the propenoic acid moiety can lead to compounds with improved selectivity or reduced side effects. Such structural diversification is a cornerstone of modern drug discovery, where optimizing molecular structure is essential for achieving desired therapeutic outcomes.

The chemical synthesis of 3-2-(trifluoromethoxy)phenylprop-2-enoic acid involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to construct the desired framework efficiently. The trifluoromethoxy group introduces challenges during synthesis due to its sensitivity to strong acids or bases. However, recent advancements in synthetic chemistry have provided innovative strategies to overcome these limitations.

From a computational chemistry perspective, the molecular modeling of 3-2-(trifluoromethoxy)phenylprop-2-enoic acid has revealed insights into its interactions with biological targets. The trifluoromethoxy group has been shown to engage in favorable hydrogen bonding and hydrophobic interactions with protein binding pockets. These interactions are critical for determining the compound's binding affinity and specificity. Additionally, quantum mechanical calculations have helped elucidate the electronic distribution within the molecule, providing a rational basis for further structural optimization.

The pharmacokinetic properties of 3-2-(trifluoromethoxy)phenylprop-2-enoic acid are also of considerable interest. Studies using in vitro and in vivo models have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles. The trifluoromethoxy group has been observed to influence metabolic pathways by affecting enzyme kinetics involved in drug degradation. Understanding these processes is crucial for predicting drug efficacy and minimizing potential toxicity.

In clinical research settings, derivatives of 3-2-(trifluoromethoxy)phenylprop-2-enoic acid have been evaluated for their potential therapeutic applications. Preliminary studies suggest that certain analogs exhibit promising activity against diseases characterized by abnormal cellular signaling pathways. For instance, compounds with similar structural motifs have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. While further research is needed to confirm these findings in human trials, these early results highlight the compound's therapeutic potential.

The role of CAS No. 399579-92-1 in academic and industrial research underscores its significance as a chemical entity with broad applicability. Its unique combination of structural features makes it an attractive candidate for further investigation across multiple disciplines. As synthetic methods continue to evolve and computational tools become more sophisticated, opportunities for exploring new derivatives will expand exponentially.

Future directions in the study of 3-2-(trifluoromethoxy)phenylprop-2-enoic acid may include exploring its role in drug development pipelines targeting neurological disorders or infectious diseases. The enolic structure and electron-withdrawing trifluoromethoxy group offer possibilities for designing molecules that interact selectively with disease-relevant biomarkers. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion,3-2-(trifluoromethoxy)phenylprop-2-enoic acid (CAS No. 399579-92-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its structural characteristics provide a foundation for developing novel bioactive molecules with potential therapeutic value across various medical conditions. As scientific understanding advances and new methodologies emerge, this compound will continue to serve as a valuable tool for innovation in medicinal chemistry.